Cas no 2319809-62-4 (N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide
• CAS No: 2319809-62-4
• MF: C₁₈H₂₇N₃O₂S
• MW: 349.490883111954
• CID: 5340211
• Update Time: 2025-06-07

N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxybenzyl)-4-(tetrahydrothiophen-3-yl)-1,4-diazepane-1-carboxamide
• N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

• Inchi： 1S/C18H27N3O2S/c1-23-17-5-3-15(4-6-17)13-19-18(22)21-9-2-8-20(10-11-21)16-7-12-24-14-16/h3-6,16H,2,7-14H2,1H3,(H,19,22)
• InChI Key： WIVJYIYZNDBEHH-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N1CCN(C(NCC2C=CC(=CC=2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 402
• XLogP3: 2
• Topological Polar Surface Area: 70.1

Additional information on N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide

Professional Introduction to N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide (CAS No. 2319809-62-4)

N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2319809-62-4, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound, featuring a N-(4-methoxyphenyl)methyl moiety and a thiolan-3-yl group attached to a 1,4-diazepane core, makes it a subject of intense study for its potential therapeutic applications.

The 1,4-diazepane scaffold is well-known for its role in the development of various bioactive molecules due to its ability to interact with multiple biological targets. In particular, the presence of the thiolan-3-yl group introduces a unique chemical moiety that can participate in hydrogen bonding and other non-covalent interactions, enhancing the compound's binding affinity to biological receptors. This structural feature has been exploited in the design of drugs targeting neurological and cardiovascular disorders.

In recent years, there has been a surge in research focused on developing novel compounds with potential applications in the treatment of neurological disorders. The N-(4-methoxyphenyl)methyl group in N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide is particularly interesting because it can modulate neurotransmitter activity by interacting with specific receptor sites. This has led to investigations into its potential as a precursor for drugs that could alleviate symptoms associated with conditions such as epilepsy and depression.

The compound's unique structural features have also made it a candidate for studying its interaction with enzymes and other biomolecules. Preliminary studies have suggested that the thiolan-3-yl group can influence the conformational flexibility of the molecule, which is crucial for its binding to biological targets. This flexibility has been hypothesized to enhance the compound's ability to cross the blood-brain barrier, a critical factor for effective drug delivery in neurological therapies.

N-(4-methoxyphenyl)methyl group into the molecular structure suggests potential interactions with serotonergic and dopaminergic systems. These systems are implicated in a wide range of physiological processes, including mood regulation, pain perception, and cognitive function. Therefore, N-[(4-methoxyphenyl)methyl]-4-(thiolan-3-yl)-1,4-diazepane-1-carboxamide holds promise as a multifunctional therapeutic agent.